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Compound of Interest

Compound Name: Ximenynic acid

Cat. No.: B190508 Get Quote

Essential Safety and Handling Guide for Ximenynic
Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and

disposal of Ximenynic acid in a laboratory setting. Adherence to these procedures is critical

for ensuring personnel safety and maintaining experimental integrity.

Physicochemical and Safety Data
While specific quantitative toxicity data such as LD50/LC50 and occupational exposure limits

for Ximenynic acid are not readily available, the following table summarizes its known

physicochemical properties.[1] Researchers should handle this compound with care, assuming

it may have potential hazards until more definitive data is established.
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Property Value Reference

Chemical Formula C₁₈H₃₀O₂ [2]

Molar Mass 278.436 g·mol⁻¹ [2]

Appearance
White to off-white crystalline

powder

Boiling Point 416.79 °C (estimated) [3]

Flash Point 200.00 °C (estimated) [3]

Solubility in Water
0.04157 mg/L @ 25 °C

(estimated)
[3]

Synonyms
Santalbic acid, (11E)-Octadec-

11-en-9-ynoic acid
[2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Ximenynic acid to prevent

dermal, ocular, and respiratory exposure.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Butyl rubber gloves.

Double-gloving is

recommended.

Provides a barrier against skin

contact. Nitrile and butyl rubber

offer good resistance to a

range of chemicals, including

acids.[4]

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH standards. A face

shield should be worn in

addition to goggles when there

is a risk of splashing.

Protects eyes from splashes

and aerosols.[5]

Body Protection

A chemical-resistant laboratory

coat with long sleeves and a

solid front.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A dust mask should be worn

when handling large quantities

of the powdered form. Work

should be conducted in a well-

ventilated area or under a

chemical fume hood.

Minimizes inhalation of

airborne particles.[5]

Experimental Protocol: Extraction of Ximenynic
Acid from Ximenia americana Kernels
The following protocol is adapted from a patented method for the extraction of Ximenynic
acid.[6] This procedure should be performed in a chemical fume hood.

Materials:

500g Ximenia americana fruit kernels

1.5 L Acetone or Hexane
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3 L Round-bottom flask

Blender

Heating mantle with reflux condenser

Filtration apparatus

Rotary evaporator

Procedure:

Preparation of Kernels: Thoroughly crush 500g of Ximenia americana fruit kernels using a

blender.

Solvent Addition: Transfer the crushed kernels to a 3 L round-bottom flask and add 1.5 L of

acetone or hexane.

Reflux Extraction: Heat the mixture to a boil and maintain it under reflux for 3 hours.

Filtration: After cooling, filter the mixture to separate the solid kernel material from the solvent

extract.

Solvent Removal: Remove the solvent from the extract using a rotary evaporator under

vacuum to yield the oil containing Ximenynic acid.

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Handle in a well-ventilated place, preferably within a chemical fume hood.

Store in a tightly closed, labeled container in a cool, dry area.

Wash hands thoroughly after handling.
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Accidental Release Measures:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined above.

For spills, collect the material and place it in a suitable, closed container for disposal.

Disposal Plan:

Ximenynic acid and any contaminated materials should be disposed of as chemical waste.

The material can be sent to a licensed chemical destruction facility or disposed of via

controlled incineration with flue gas scrubbing.[5]

Do not discharge into sewer systems or the environment.[5]

Contaminated packaging should be triple-rinsed and either offered for recycling or punctured

to prevent reuse before disposal in a sanitary landfill.[5]

Visual Workflow for Safe Handling of Ximenynic
Acid
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Workflow for Safe Handling of Ximenynic Acid
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Caption: Safe handling workflow for Ximenynic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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